Cas no 2755730-56-2 ((E)-3-bromo-2,6-difluorobenzaldehyde oxime)

(E)-3-bromo-2,6-difluorobenzaldehyde oxime is a halogenated aromatic oxime compound with potential utility in organic synthesis and pharmaceutical research. Its distinct structure, featuring bromine and fluorine substituents, enhances reactivity in cross-coupling reactions and serves as a versatile intermediate for constructing complex molecules. The oxime functional group offers further derivatization opportunities, enabling the formation of nitriles, nitrones, or heterocycles. The electron-withdrawing effects of the halogens improve stability while maintaining selectivity in nucleophilic or electrophilic transformations. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules due to its balanced lipophilicity and steric profile. Proper handling under inert conditions is recommended to preserve its integrity.
(E)-3-bromo-2,6-difluorobenzaldehyde oxime structure
2755730-56-2 structure
Product Name:(E)-3-bromo-2,6-difluorobenzaldehyde oxime
CAS No:2755730-56-2
MF:C7H4BrF2NO
MW:236.01
CID:5080923
Update Time:2026-03-01

(E)-3-bromo-2,6-difluorobenzaldehyde oxime Chemical and Physical Properties

Names and Identifiers

    • (E)-3-bromo-2,6-difluorobenzaldehyde oxime
    • Inchi: 1S/C7H4BrF2NO/c8-5-1-2-6(9)4(3-11-12)7(5)10/h1-3,12H/b11-3+
    • InChI Key: ODMUOLHLFVAUMP-QDEBKDIKSA-N
    • SMILES: C1C=C(F)C(/C=N/O)=C(F)C=1Br

(E)-3-bromo-2,6-difluorobenzaldehyde oxime Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Aaron
AR022L2N-5g
(E)-3-bromo-2,6-difluorobenzaldehyde oxime
2755730-56-2 95%
5g
$343.00 2025-02-13
abcr
AB608379-5g
(E)-3-Bromo-2,6-difluorobenzaldehyde oxime; .
2755730-56-2
5g
€318.20 2024-07-19
abcr
AB608379-10g
(E)-3-Bromo-2,6-difluorobenzaldehyde oxime; .
2755730-56-2
10g
€503.30 2024-07-19
abcr
AB608379-25g
(E)-3-Bromo-2,6-difluorobenzaldehyde oxime; .
2755730-56-2
25g
€936.10 2024-07-19

(E)-3-bromo-2,6-difluorobenzaldehyde oxime Related Literature

Additional information on (E)-3-bromo-2,6-difluorobenzaldehyde oxime

Introduction to (E)-3-bromo-2,6-difluorobenzaldehyde oxime (CAS No. 2755730-56-2)

(E)-3-bromo-2,6-difluorobenzaldehyde oxime is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 2755730-56-2, belongs to the class of oxime derivatives, which are widely recognized for their versatile applications in synthetic chemistry and medicinal chemistry. The unique structural features of this molecule, including the presence of both bromine and fluorine substituents, make it a valuable intermediate in the synthesis of more complex molecules.

The< strong>E-configuration of the aldehyde group in (E)-3-bromo-2,6-difluorobenzaldehyde oxime contributes to its distinct reactivity and makes it a promising candidate for various chemical transformations. The oxime functional group, characterized by the -NOH linkage, is known for its ability to participate in coordination chemistry and metal binding, which has implications for its potential use in drug design and material science.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability. The incorporation of fluorine atoms into pharmaceuticals often leads to increased binding affinity and reduced susceptibility to degradation by enzymatic processes. This makes compounds like (E)-3-bromo-2,6-difluorobenzaldehyde oxime particularly attractive for the design of novel therapeutic agents.

The bromine substituent in this molecule further enhances its utility as a synthetic building block. Bromine is a versatile halogen that can undergo various substitution or elimination reactions, allowing for the introduction of additional functional groups or the formation of new molecular architectures. These properties make (E)-3-bromo-2,6-difluorobenzaldehyde oxime a valuable tool in the chemist's arsenal for constructing complex organic molecules.

Recent studies have highlighted the potential of oxime derivatives as pharmacophores in drug discovery. The oxime group has been shown to interact with biological targets in diverse ways, including coordination with metal ions and hydrogen bonding with nucleophilic residues. These interactions can be exploited to develop drugs with specific mechanisms of action. For instance, research has demonstrated that certain oximes can act as chelating agents for metal ions, which has applications in both therapeutic and diagnostic contexts.

The synthesis of< strong>(E)-3-bromo-2,6-difluorobenzaldehyde oxime involves multi-step organic transformations that require careful optimization to achieve high yields and purity. The presence of both bromine and fluorine atoms necessitates the use of specialized reagents and conditions to prevent unwanted side reactions. Despite these challenges, the synthetic pathways developed for this compound serve as excellent examples of modern organic synthesis techniques.

In addition to its pharmaceutical applications, (E)-3-bromo-2,6-difluorobenzaldehyde oxime has shown promise in materials science. The unique electronic properties of fluorinated aromatic compounds make them suitable for use in optoelectronic devices and advanced materials. The oxime group can also contribute to the formation of coordination complexes with metal ions, which can be used to create novel materials with tailored properties.

The growing body of research on< strong>(E)-3-bromo-2,6-difluorobenzaldehyde oxime underscores its importance as a versatile intermediate in chemical biology and pharmaceutical research. As our understanding of its reactivity and applications continues to expand, this compound is likely to play an increasingly significant role in the development of new drugs and materials. The combination of its structural features—bromine substituents, fluorine atoms, and an oxime group—makes it a uniquely valuable asset for synthetic chemists working on complex molecular architectures.

The future prospects for< strong>(E)-3-bromo-2,6-difluorobenzaldehyde oxime are bright, with ongoing research exploring its potential in various fields. As new synthetic methodologies are developed and our understanding of its biological activity deepens, this compound is poised to contribute significantly to advancements in drug discovery and material science. Its unique combination of structural features ensures that it will remain a key component in the chemist's toolkit for years to come.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk